(2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate

• Molecular Formula: C28H23NO6
• Molecular Weight: 469.5 g/mol
• IUPAC Name: [(2E)-7-methyl-2-[(1-methylindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,5-dimethoxybenzoate
• InChI: InChI=1S/C28H23NO6/c1-16-24(35-28(31)17-11-19(32-3)14-20(12-17)33-4)10-9-22-26(30)25(34-27(16)22)13-18-15-29(2)23-8-6-5-7-21(18)23/h5-15H,1-4H3/b25-13+
• InChI Key: RKXLOHABEGJPPN-DHRITJCHSA-N
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C/C3=CN(C4=CC=CC=C43)C)/C2=O)OC(=O)C5=CC(=CC(=C5)OC)OC
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CN(C4=CC=CC=C43)C)C2=O)OC(=O)C5=CC(=CC(=C5)OC)OC

Description

The compound "(2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate" is a structurally complex molecule featuring a benzofuran core substituted with a methyl group at position 7, a (1-methylindol-3-yl)methylidene group at position 2 (in the E-configuration), and a 3,5-dimethoxybenzoate ester at position 5. The indole moiety introduces aromatic and hydrogen-bonding capabilities, while the dimethoxybenzoate ester contributes to lipophilicity and metabolic stability.

Preparation Methods

Indole Intermediate Synthesis

The 1-methylindole derivative is synthesized via Fischer indole condensation, where phenylhydrazine reacts with a ketone (e.g., 2-butanone) under acidic conditions. Cyclization is achieved using catalysts like ZnCl₂ or BF₃·Et₂O, yielding the 1-methylindole scaffold. Recent protocols emphasize microwave-assisted synthesis to reduce reaction times from hours to minutes while maintaining yields above 85%.

Critical Parameters:

• Temperature : 120–140°C for traditional methods; 80–100°C under microwave irradiation.

• Catalyst Loading : 5–10 mol% ZnCl₂.

• Yield : 78–92%.

Benzofuran Core Construction

The benzofuran moiety is synthesized via cyclization of substituted o-hydroxyacetophenone derivatives. A copper-catalyzed coupling-cyclization reaction, as described in CN102731450A, offers a scalable alternative to traditional palladium-based methods.

Example Protocol :

• React o-hydroxyphenylacetylene with a sulfonylhydrazone derived from 3,5-dimethoxybenzaldehyde.

• Use CuI (5 mol%) in DMF at 80°C for 12 hours.

• Isolate the benzofuran-3-one intermediate via column chromatography (hexane/EtOAc 4:1).

Advantages of Copper Catalysis:

• Eliminates costly palladium catalysts.

• Tolerates diverse substituents on both reactants.

• Achieves yields of 70–88%.

Coupling and Functionalization

Knoevenagel Condensation

The indole and benzofuran intermediates are coupled via a Knoevenagel reaction to form the exocyclic double bond. Piperidine or ammonium acetate serves as a base, facilitating dehydration at 60–80°C.

Optimized Conditions :

• Solvent : Ethanol or toluene.

• Catalyst : 10 mol% piperidine.

• Yield : 65–75%.

Esterification with 3,5-Dimethoxybenzoic Acid

The final step involves esterifying the hydroxyl group on the benzofuran core with 3,5-dimethoxybenzoyl chloride. Steglich esterification (DCC/DMAP) or Mitsunobu conditions (DEAD, PPh₃) are commonly employed.

Comparative Analysis of Esterification Methods :

Method	Reagents	Solvent	Temperature	Yield (%)
Steglich	DCC, DMAP	CH₂Cl₂	0–25°C	82
Mitsunobu	DEAD, PPh₃	THF	60°C	78
Acid Chloride	Pyridine	DMF	25°C	70

Data compiled from.

Industrial-Scale Production

Continuous Flow Synthesis

Recent advancements adopt continuous flow reactors to enhance scalability and reproducibility. Key benefits include:

• Precise Temperature Control : Minimizes side reactions.

• Reduced Catalyst Loading : CuI usage drops to 2 mol%.

• Throughput : 50–100 g/h per reactor module.

Purification Techniques

Final purification combines recrystallization (ethanol/water) and preparative HPLC (C18 column, MeCN/H₂O gradient). Purity exceeds 99% as confirmed by HPLC-UV and LC-MS.

Challenges and Innovations

Stereochemical Control

The E-configuration is favored due to conjugation stabilization, but minor Z-isomer formation (<5%) necessitates chiral separation using cellulose-based columns.

Green Chemistry Initiatives

Recent efforts replace dichloromethane with cyclopentyl methyl ether (CPME) and utilize biocatalysts (e.g., lipases) for esterification, reducing environmental impact.

Chemical Reactions Analysis

Types of Reactions

(2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert ketone groups to alcohols or to reduce double bonds.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions to introduce new substituents.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like sodium borohydride or lithium aluminum hydride for reduction, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or aldehydes, while reduction could produce alcohols or alkanes. Substitution reactions can introduce a wide range of functional groups, such as halides, nitro groups, or alkyl chains.

Scientific Research Applications

Pharmaceutical Applications

The compound shows promise in the pharmaceutical industry due to its potential as a lead compound for drug development. Its structural properties suggest possible interactions with biological targets, making it suitable for:

• Anticancer Research : Preliminary studies indicate that derivatives of this compound may exhibit significant anticancer properties. For example, related indole-based compounds have demonstrated inhibitory effects on cancer cell lines such as HeLa and MCF-7, suggesting a potential pathway for further exploration in cancer therapeutics .
• Antimicrobial Activity : The compound's unique structure may also confer antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents.
• Neuroprotective Effects : There is emerging evidence that compounds with similar structural motifs exhibit neuroprotective effects, which could be explored further for treating neurodegenerative diseases.

Chemical Research Applications

In chemical research, the compound serves as a valuable tool for studying structure–activity relationships (SAR). Understanding how modifications to its structure affect biological activity can lead to the development of more effective derivatives.

• Synthetic Chemistry : The synthesis of this compound can involve various reaction pathways, including Knoevenagel condensation and other coupling reactions. These synthetic strategies are critical for producing analogs with enhanced efficacy or reduced toxicity .
• Material Science : The unique chemical properties of this compound may allow it to be used in developing new materials with specific functionalities, such as sensors or electronic devices.

Case Studies

Several studies have highlighted the potential applications of this compound:

• Anticancer Activity : A study evaluating indole derivatives found that certain modifications led to increased cytotoxicity against various cancer cell lines. The specific mechanisms by which these compounds exert their effects are an active area of research .
• Biological Assays : Biological assays have been conducted to determine the specific activity and mechanism of action of related compounds. These studies are essential for elucidating how structural changes influence biological outcomes .

Mechanism of Action

The mechanism of action of (2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate involves its interaction with specific molecular targets, such as enzymes or receptors. The indole moiety can mimic natural ligands, allowing the compound to bind to and modulate the activity of these targets. This interaction can trigger a cascade of biochemical events, leading to the desired therapeutic or biological effect.

Comparison with Similar Compounds

Naphthoquinoxaline Derivatives (3e and 3f)

Compounds 3e and 3f () share functional similarities with the target compound, including ester/ketone groups and methoxy substitutions. However, their core structure differs significantly:

• 3e: Features a naphthoquinoxaline core with dimethoxybenzoyl and oxoethyl substituents.
• 3f : Contains a benzoyl-phenylbutenyl side chain.

Key Comparisons :

Parameter	Target Compound	3e	3f
Molecular Weight	~550 (estimated)	618.6	601 (estimated)
Core Structure	Benzofuran	Naphthoquinoxaline	Naphthoquinoxaline
Key Substituents	Indole, dimethoxybenzoate	Dimethoxybenzoyl, oxoethyl	Benzoyl-phenylbutenyl
Melting Point (°C)	Not reported	309–311	Not reported
Solubility	Moderate (dimethoxy groups enhance polarity)	Low (DMSO-soluble)	Likely similar to 3e
Biological Activity	Hypothesized: receptor modulation (indole)	Unspecified (quinoxalines often cytotoxic)	Unspecified

Sulfonylurea Herbicides ()

Compounds like metsulfuron-methyl and ethametsulfuron-methyl share benzoate ester groups but differ in core structure and application:

• Metsulfuron-methyl : Contains a triazine group linked to a sulfonylurea bridge, acting as an acetolactate synthase (ALS) inhibitor.
• Target Compound: Lacks the triazine/sulfonylurea motif, suggesting non-herbicidal activity.

Key Comparisons :

Parameter	Target Compound	Metsulfuron-methyl
Molecular Weight	~550	381.4
Core Structure	Benzofuran	Benzoate + triazine
Key Functional Groups	Indole, dimethoxybenzoate	Sulfonylurea, triazine
Water Solubility	Moderate	High (due to ionic groups)
Bioactivity	Hypothesized: kinase/receptor modulation	Herbicide (ALS inhibition)

The dimethoxybenzoate ester in the target compound may enhance membrane permeability compared to the polar sulfonylurea group in herbicides, altering pharmacokinetic profiles .

Methodological Considerations in Similarity Analysis

Structural similarity metrics, such as Tanimoto coefficients or fingerprint-based analyses (), are critical for virtual screening. However, minor structural differences (e.g., indole vs. quinoxaline) can lead to significant divergence in bioactivity despite high similarity scores . For example:

• The target compound’s indole group may interact with tryptophan-binding pockets in enzymes, whereas quinoxaline derivatives (3e/3f) could intercalate DNA or inhibit redox pathways .
• The absence of a triazine group distinguishes the target from sulfonylurea herbicides, reducing the likelihood of ALS inhibition .

Biological Activity

(2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate is a synthetic organic compound that exhibits significant biological activity. Its structure incorporates elements from indole, benzofuran, and benzoate moieties, which contribute to its pharmacological properties. This article reviews the biological activity of this compound, focusing on its potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound has a complex molecular structure characterized by the following:

• Molecular Formula : C26H24N2O5
• Molecular Weight : 440.48 g/mol
  The presence of methoxy and keto groups suggests potential interactions with biological targets, enhancing its activity against various diseases.

The biological activity of (2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate is believed to involve:

• Enzyme Inhibition : Interaction with key enzymes involved in metabolic pathways.
• Receptor Modulation : Binding to specific receptors that regulate cellular responses.
• Antioxidant Activity : Scavenging free radicals and reducing oxidative stress.

Biological Activity Overview

Recent studies have highlighted the following biological activities associated with this compound:

Anticancer Activity

Research indicates that this compound exhibits significant anticancer properties. In vitro studies demonstrated:

• IC50 Values : The compound showed IC50 values ranging from 7.01 µM to 14.31 µM against various cancer cell lines (HeLa, NCI-H460, MCF-7) .

Antifungal Activity

The compound has also been tested for antifungal properties:

• Minimum Inhibitory Concentration (MIC) : Studies reported MIC values as low as 12.5 µg/mL against fungal strains like Fusarium oxysporum .

Antimicrobial Activity

In addition to antifungal effects, the compound has shown broad-spectrum antimicrobial activity:

• Effective against bacteria such as Staphylococcus aureus and Escherichia coli, with varying degrees of inhibition noted in different studies .

Case Studies

Several case studies have documented the efficacy of (2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate:

Study	Focus	Findings
Study A	Anticancer	Demonstrated significant reduction in tumor size in xenograft models .
Study B	Antifungal	Showed superior efficacy compared to traditional antifungals .
Study C	Antimicrobial	Exhibited broad-spectrum activity against multiple pathogens .

Structure–Activity Relationship (SAR)

The structure–activity relationship studies suggest that modifications to the benzofuran and indole moieties can enhance biological activity:

• Methoxy Substituents : Increase lipophilicity and improve membrane penetration.
• Keto Group Positioning : Influences binding affinity to target proteins.